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Compound of Interest

Compound Name: Bisabola-2,10-diene-1,9-dione

Cat. No.: B8238641 Get Quote

An In-depth Technical Guide on Bisabola-2,10-
diene-1,9-dione
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisabola-2,10-diene-1,9-dione is a sesquiterpenoid compound that has been identified within

the flora of the Alpinia genus. This technical guide provides a summary of the available

information on its chemical properties. While extensive research on the specific biological

activities and mechanisms of action of this particular compound is limited in publicly accessible

literature, this guide consolidates the current knowledge to serve as a foundational resource for

researchers and professionals in drug development.

Chemical and Physical Properties
Bisabola-2,10-diene-1,9-dione is characterized by the following molecular identifiers and

properties.
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Property Value Source

CAS Number 107439-25-8 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₁₅H₂₂O₂ [9][10]

Molecular Weight 234.33 g/mol [7]

Class Triterpenoid [10]

Natural Source Leaves of Alpinia intermedia [10]

Synthesis and Isolation
Detailed experimental protocols for the synthesis and isolation of Bisabola-2,10-diene-1,9-
dione are not extensively documented in readily available scientific literature. As a naturally

occurring compound, it is primarily obtained through extraction from its plant source, Alpinia

intermedia.

A general workflow for the isolation of chemical constituents from Alpinia species is presented

below. This is a representative process and may require optimization for the specific isolation of

Bisabola-2,10-diene-1,9-dione.

Plant Material (Alpinia intermedia leaves) Extraction with a suitable solvent (e.g., Methanol) Filtration and Concentration Crude Extract Chromatographic Fractionation (e.g., Column Chromatography) Collection of Fractions Further Purification (e.g., HPLC) Isolated Bisabola-2,10-diene-1,9-dione

Click to download full resolution via product page

A generalized workflow for the isolation of natural products from plant material.

Biological Activity
While specific studies detailing the biological activity of Bisabola-2,10-diene-1,9-dione are

scarce, the broader class of terpenoids isolated from the Alpinia genus is known to exhibit a

range of pharmacological effects. These include anti-inflammatory, antimicrobial, and

antioxidant properties.[11]

Further research is required to elucidate the specific biological activities, mechanisms of action,

and potential therapeutic applications of Bisabola-2,10-diene-1,9-dione. The lack of available
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data presents an opportunity for novel investigations into the pharmacological potential of this

compound.

Spectroscopic Data
Specific spectroscopic data (e.g., ¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for Bisabola-
2,10-diene-1,9-dione is not readily available in the public domain. Such data would be crucial

for the unambiguous identification and characterization of the compound.

Future Research Directions
The current body of knowledge on Bisabola-2,10-diene-1,9-dione is limited. To fully

understand its potential, future research should focus on the following areas:

Isolation and Purification Protocol Optimization

Complete Spectroscopic Characterization Total Synthesis Development

In Vitro Biological Screening (e.g., anti-inflammatory, cytotoxic assays)

Mechanism of Action Studies

In Vivo Efficacy and Safety Evaluation

Click to download full resolution via product page

Proposed research progression for Bisabola-2,10-diene-1,9-dione.
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Conclusion
Bisabola-2,10-diene-1,9-dione is a known natural product with a defined chemical formula

and CAS number. However, a significant gap exists in the scientific literature regarding its

biological activity, mechanism of action, and detailed experimental protocols. This guide

provides the available foundational information and highlights the need for further research to

unlock the potential of this compound for therapeutic applications. Researchers are

encouraged to pursue the outlined future research directions to contribute to a more

comprehensive understanding of Bisabola-2,10-diene-1,9-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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